Cas no 565-40-2 (N-Cyclohexyl 4-fluorobenzenesulfonamide)

• Product Name: N-Cyclohexyl 4-fluorobenzenesulfonamide
• CAS No: 565-40-2
• MF: C₁₂H₁₆FNO₂S
• MW: 257.324345588684
• MDL: MFCD01213082
• CID: 857599
• PubChem ID: 799028
• Update Time: 2025-06-14

N-Cyclohexyl 4-fluorobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-CYCLOHEXYL 4-FLUOROBENZENESULFONAMIDE
• N-Cyclohexyl-4-fluorobenzenesulfonamide
• STK006961
• 565-40-2
• N-Cyclohexyl4-fluorobenzenesulfonamide
• Oprea1_657770
• CS-0208458
• N-cyclohexyl-4-fluorobenzene-1-sulfonamide
• Oprea1_571586
• YUSOTJWNKVVYIR-UHFFFAOYSA-N
• DTXSID70355392
• MFCD01213082
• SB81490
• AKOS000565682
• BS-23741
• SCHEMBL14842346
• DB-371475
• N-Cyclohexyl 4-fluorobenzenesulfonamide

• MDL： MFCD01213082
• Inchi： 1S/C12H16FNO2S/c13-10-6-8-12(9-7-10)17(15,16)14-11-4-2-1-3-5-11/h6-9,11,14H,1-5H2
• InChI Key： YUSOTJWNKVVYIR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(NC1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 257.08900
• Monoisotopic Mass: 257.08857809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 54.55000
• LogP: 3.90840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-Cyclohexyl 4-fluorobenzenesulfonamide

Comprehensive Overview of N-Cyclohexyl 4-fluorobenzenesulfonamide (CAS No. 565-40-2): Properties, Applications, and Industry Insights

N-Cyclohexyl 4-fluorobenzenesulfonamide (CAS No. 565-40-2) is a specialized sulfonamide derivative with a unique molecular structure combining a fluorobenzene ring and a cyclohexyl group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Its sulfonamide functional group and fluorine substitution contribute to its versatility in drug design, particularly in modulating enzyme inhibition and receptor binding properties.

In recent years, the demand for fluorinated sulfonamides like N-Cyclohexyl 4-fluorobenzenesulfonamide has surged, driven by trends in precision medicine and sustainable agrochemicals. Researchers frequently search for "fluorobenzene sulfonamide applications" or "CAS 565-40-2 solubility data," reflecting its relevance in structure-activity relationship (SAR) studies. The compound’s lipophilicity and metabolic stability make it a candidate for optimizing lead compounds in CNS and antimicrobial therapies.

Synthetically, N-Cyclohexyl 4-fluorobenzenesulfonamide is prepared via sulfonylation reactions between 4-fluorobenzenesulfonyl chloride and cyclohexylamine. Its crystalline form (melting point ~120–122°C) and moderate water solubility are critical for formulation development. Analytical techniques like HPLC and NMR are essential for purity verification, addressing common queries such as "how to characterize sulfonamide derivatives."

From an industrial perspective, this compound aligns with the growing focus on green chemistry. Its potential as a catalyst ligand or chiral auxiliary in asymmetric synthesis is under exploration, responding to searches like "eco-friendly sulfonamide uses." Regulatory compliance with REACH and FDA guidelines ensures its safe handling in R&D settings.

Future directions for CAS No. 565-40-2 include its integration into high-throughput screening libraries and computational drug design models. As the pharmaceutical industry prioritizes fragment-based drug discovery, this compound’s molecular diversity positions it as a valuable scaffold. Keywords such as "sulfonamide SAR optimization" and "fluorine in medicinal chemistry" highlight its enduring scientific appeal.